![molecular formula C15H13ClN2O3 B5631632 4-chloro-N-(2,6-dimethylphenyl)-3-nitrobenzamide](/img/structure/B5631632.png)
4-chloro-N-(2,6-dimethylphenyl)-3-nitrobenzamide
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Overview
Description
“4-chloro-N-(2,6-dimethylphenyl)-3-nitrobenzamide” is a synthetic compound. It is a derivative of benzamide . It is also known as BAY 43-9006, a synthetic small molecule inhibitor of several protein kinases.
Synthesis Analysis
The synthesis of “this compound” involves the reaction of 4-chloro-N-(2-hydroxyethyl)benzamide with 2,6-dimethylaniline in the presence of an oxidizing agent. The resulting product is then treated with acetic anhydride to form the final compound.Molecular Structure Analysis
The molecular structure of “this compound” can be found in various chemical databases . The compound has a complex structure with multiple functional groups, including a nitro group, an amide group, and a chloro group.properties
IUPAC Name |
4-chloro-N-(2,6-dimethylphenyl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3/c1-9-4-3-5-10(2)14(9)17-15(19)11-6-7-12(16)13(8-11)18(20)21/h3-8H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YICVSXGPRUNJJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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